Ethyl 4-ethoxyquinazoline-2-carboxylate

• IUPAC Name: ethyl 4-ethoxyquinazoline-2-carboxylate
• InChI: InChI=1S/C13H14N2O3/c1-3-17-12-9-7-5-6-8-10(9)14-11(15-12)13(16)18-4-2/h5-8H,3-4H2,1-2H3
• InChI Key: SGVPNIAZAFXJSQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC2=CC=CC=C21)C(=O)OCC
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol

Description

Ethyl 4-ethoxyquinazoline-2-carboxylate is a chemical compound that has been widely used in scientific research for its potential pharmacological properties. It belongs to the class of quinazoline derivatives and has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In

Scientific Research Applications

• Central Nervous System (CNS) Active Compounds: Ethyl 4-ethoxyquinazoline-2-carboxylate has been identified as a compound with CNS activity, causing loss of motor control in mice, although it is relatively toxic (Hung, Janowski, & Prager, 1985).

• Cyclisation of Amino-Acid Derivatives: It plays a role in the cyclisation of amino-acid derivatives to form various compounds, indicating its importance in synthetic chemistry (Proctor, Ross, & Tapia, 1972).

• Oral Antiallergy Activity: A study developed a new prototype with oral antiallergy activity, showing that this compound is more potent than disodium cromoglycate in the rat passive cutaneous anaphylaxis test (Althuis, Moore, & Hess, 1979).

• Synthesis of Luotonin A Derivatives: Ethyl 4-ethoxyquinazoline-2-carboxylate is used in the synthesis of Luotonin A derivatives, indicating its utility in creating complex organic molecules (Atia et al., 2017).

• Antioxidant and Anticholinesterase Activity: This compound has been used in the synthesis of quinolone-triazole hybrids, which have shown promising antioxidant and anticholinesterase activities, important for addressing conditions like Alzheimer's disease (Mermer et al., 2018).

• Hydrolytic Ring Opening: It is involved in hydrolytic ring-opening reactions in specific chemical environments, illustrating its reactivity and potential applications in organic synthesis (Shemchuk et al., 2010).

• Grignard Reaction: This compound forms part of reactions in the presence of Grignard reagents, a cornerstone in organic synthesis (Shemchuk et al., 2010).

• Synthesis of Antimicrobial Agents: It has been used in the synthesis of compounds with significant antimicrobial activity, highlighting its potential in the development of new drugs (Abdel-Mohsen, 2014).